Cas no 2050-82-0 (3-Heptene,3,5,5-trimethyl-)

• Product Name: 3-Heptene,3,5,5-trimethyl-
• CAS No: 2050-82-0
• MF: C₁₀H₂₀
• MW: 140.265803337097
• CID: 286042
• PubChem ID: 74910
• Update Time: 2025-04-19

3-Heptene,3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene,3,5,5-trimethyl-
• (E)-3,5,5-trimethylhept-3-ene
• (3E)-3,5,5-trimethylhept-3-ene
• 3,5,5-Trimethylhept-3-ene
• 3-Heptene, 3,5,5-trimethyl-
• NS00026662
• 3,5,5-trimethyl-3-heptene
• DTXSID4062143
• 2050-82-0

• Inchi： 1S/C10H20/c1-6-9(3)8-10(4,5)7-2/h8H,6-7H2,1-5H3
• InChI Key： LREOTMWEDRBPMG-UHFFFAOYSA-N
• SMILES： C(C)(C)(C=C(C)CC)CC

Computed Properties

• Exact Mass: 140.1566
• Monoisotopic Mass: 140.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.6

Experimental Properties

• Density: 0.749
• Boiling Point: 158°Cat760mmHg
• Flash Point: 29.4°C
• Refractive Index: 1.429
• PSA: 0